![molecular formula C6H6N2O3 B2878979 4-Amino-6-hydroxypyridine-2-carboxylic acid CAS No. 1393568-03-0](/img/structure/B2878979.png)
4-Amino-6-hydroxypyridine-2-carboxylic acid
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Overview
Description
4-Amino-6-hydroxypyridine-2-carboxylic acid, also known as AHPC, is a heterocyclic amino acid with a pyridine ring structure. It plays a significant role in the fields of chemistry and biology. The compound has a molecular formula of C6H6N2O3 .
Molecular Structure Analysis
The molecular structure of 4-Amino-6-hydroxypyridine-2-carboxylic acid consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom . The compound has an amino group (-NH2) attached to the 4th position, a hydroxy group (-OH) attached to the 6th position, and a carboxylic acid group (-COOH) attached to the 2nd position of the pyridine ring .Physical And Chemical Properties Analysis
4-Amino-6-hydroxypyridine-2-carboxylic acid is a powder at room temperature . It has a molecular weight of 154.125 .Scientific Research Applications
Organic Synthesis
4-Amino-6-hydroxypyridine-2-carboxylic acid: is a valuable raw material and intermediate in organic synthesis . Its structure, which includes both amino and carboxylic acid functional groups, makes it a versatile precursor for synthesizing various heterocyclic compounds. These compounds are crucial in developing pharmaceuticals, agrochemicals, and dyestuffs.
Nanotechnology
In nanotechnology, carboxylic acids like 4-Amino-6-hydroxypyridine-2-carboxylic acid are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . This modification is essential for creating nanomaterials with specific properties for use in electronics, catalysis, and environmental remediation.
Polymers
The carboxylic acid group in 4-Amino-6-hydroxypyridine-2-carboxylic acid can be employed to modify the surface of polymers or as a monomer itself to create synthetic polymers . These polymers have applications in various industries, including automotive, aerospace, and consumer goods, where they contribute to the development of lightweight, durable materials.
Pharmaceuticals
As an intermediate in pharmaceuticals, 4-Amino-6-hydroxypyridine-2-carboxylic acid plays a role in the synthesis of drug molecules . Its presence in the molecular structure can influence the pharmacokinetic and pharmacodynamic properties of the drugs, potentially leading to the development of new medications with improved efficacy and safety profiles.
Medical Research
In medical research, compounds like 4-Amino-6-hydroxypyridine-2-carboxylic acid are used in the design of diagnostic agents . For instance, they can be conjugated to other molecules to create contrast agents for imaging techniques such as PET scans, aiding in the early detection and diagnosis of diseases.
Biotechnology
In biotechnology, 4-Amino-6-hydroxypyridine-2-carboxylic acid can be utilized in enzyme-mediated reactions to produce bioactive molecules . These molecules can serve as tools for studying biological processes or as leads for the development of new biotechnological applications, such as biosensors or bio-based materials.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm . The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using protective gloves/protective clothing/eye protection/face protection (P280), and others .
Mechanism of Action
Target of Action
It’s worth noting that pyridine derivatives, which this compound is a part of, have been found to exhibit potential complexing ability via n,o-chelation or n,o,o-chelation .
Mode of Action
It’s known that pyridine derivatives can exhibit enol-keto tautomerism , which could influence their interaction with targets.
Biochemical Pathways
Pyridine derivatives are known to be involved in a variety of biological processes, including the synthesis of nicotinamide adenine dinucleotide (nad+) and nicotinamide adenine dinucleotide phosphate (nadp+), which are crucial for cellular metabolism .
Result of Action
The compound’s potential to chelate metals and its involvement in crucial cellular processes suggest it could have significant effects at the molecular and cellular levels .
properties
IUPAC Name |
4-amino-6-oxo-1H-pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O3/c7-3-1-4(6(10)11)8-5(9)2-3/h1-2H,(H,10,11)(H3,7,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLYVADJYRTXTBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(NC1=O)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-6-hydroxypyridine-2-carboxylic acid | |
CAS RN |
1393568-03-0 |
Source
|
Record name | 4-amino-6-hydroxypyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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